5-Bromo-3-iodopyrazolo[1,5-a]pyridine
Overview
Description
5-Bromo-3-iodopyrazolo[1,5-a]pyridine is a chemical compound with the molecular formula C7H4BrIN2 and a molecular weight of 322.93 . It is a powder that is stored at room temperature .
Synthesis Analysis
The synthesis of 5-Bromo-3-iodopyrazolo[1,5-a]pyridine involves the use of N-iodosuccinimide in methanol at temperatures ranging from -10 to 20°C . Another method involves a palladium-catalyzed reaction with sodium carbonate in 1,4-dioxane at 80°C .Molecular Structure Analysis
The InChI code for 5-Bromo-3-iodopyrazolo[1,5-a]pyridine is 1S/C7H4BrIN2/c8-5-1-2-11-7(3-5)6(9)4-10-11/h1-4H . This code provides a specific representation of the molecule’s structure.Chemical Reactions Analysis
While specific reactions involving 5-Bromo-3-iodopyrazolo[1,5-a]pyridine are not detailed in the search results, pyrazolo[1,5-a]pyridines are known to play a significant role in [3 + 2]-cycloaddition reactions under basic conditions .Physical And Chemical Properties Analysis
5-Bromo-3-iodopyrazolo[1,5-a]pyridine is a powder that is stored at room temperature . It has a predicted density of 2.41±0.1 g/cm3 and a predicted pKa of -0.04±0.30 .Scientific Research Applications
General Use
- Scientific Field : Organic Chemistry
- Application Summary : “5-Bromo-3-iodopyrazolo[1,5-a]pyridine” is a chemical compound used in various organic reactions . It’s often used in the Suzuki coupling reaction , a type of palladium-catalyzed cross coupling reaction, which is widely used in organic synthesis.
- Methods of Application : While specific experimental procedures can vary depending on the reaction, the compound is generally used as a reagent in a reaction mixture with a palladium catalyst and a base .
Fluorescence Research
- Scientific Field : Materials Science
- Application Summary : Pyrazolo[1,5-a]pyrimidines, a family of compounds that includes “5-Bromo-3-iodopyrazolo[1,5-a]pyridine”, have been identified as strategic compounds for optical applications due to several key characteristics .
- Methods of Application : These compounds are synthesized through a simpler and greener methodology compared to other fluorophores . Their photophysical properties can be tuned by adding electron-donating groups at position 7 on the fused ring .
- Results or Outcomes : These compounds have shown good solid-state emission intensities (QY SS = 0.18 to 0.63) and their properties and stability are comparable to commercial probes such as coumarin-153, prodan, and rhodamine 6G .
Materials Science
- Scientific Field : Materials Science
- Application Summary : Imidazo[1,5-a]pyridine derivatives, which include “5-Bromo-3-iodopyrazolo[1,5-a]pyridine”, have been gaining attention due to their unique chemical structure, versatility, optical behaviors, and biological properties . They have great potential in several research areas, from materials science to the pharmaceutical field .
- Methods of Application : These compounds are synthesized through a simpler and greener methodology compared to other fluorophores . Their photophysical properties can be tuned by adding electron-donating groups at position 7 on the fused ring .
- Results or Outcomes : In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
Materials Science
- Scientific Field : Materials Science
- Application Summary : Imidazo[1,5-a]pyridine derivatives, which include “5-Bromo-3-iodopyrazolo[1,5-a]pyridine”, have been gaining attention due to their unique chemical structure, versatility, optical behaviors, and biological properties . They have great potential in several research areas, from materials science to the pharmaceutical field .
- Methods of Application : These compounds are synthesized through a simpler and greener methodology compared to other fluorophores . Their photophysical properties can be tuned by adding electron-donating groups at position 7 on the fused ring .
- Results or Outcomes : In recent years, many promising innovations have been reported in different technological applications, such as optoelectronic devices, sensors, anti-cancer drugs, and emitters for confocal microscopy and imaging .
Safety And Hazards
This compound is classified as having acute toxicity (oral, category 4), skin corrosion/irritation (category 2), serious eye damage/eye irritation (category 2A), and specific target organ toxicity (single exposure; respiratory tract irritation, category 3) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapours/spray and contact with skin and eyes .
properties
IUPAC Name |
5-bromo-3-iodopyrazolo[1,5-a]pyridine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4BrIN2/c8-5-1-2-11-7(3-5)6(9)4-10-11/h1-4H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNUNHMFPOBWUGX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C(=C(C=N2)I)C=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4BrIN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.93 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-3-iodopyrazolo[1,5-a]pyridine | |
CAS RN |
1352881-82-3 | |
Record name | 5-bromo-3-iodopyrazolo[1,5-a]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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